Cas no 2227729-61-3 (rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227729-61-3
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5834718
• PubChem ID: 165844612
• Update Time: 2025-05-26

rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid
• 2227729-61-3
• EN300-1765759

• Inchi： 1S/C14H18O2/c1-14(2,3)10-6-4-5-9(7-10)11-8-12(11)13(15)16/h4-7,11-12H,8H2,1-3H3,(H,15,16)/t11-,12+/m0/s1
• InChI Key： DNSDUOYQBLRKPP-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(C(C)(C)C)C=1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(3-Tert-Butylphenyl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid, with CAS No. 2227729-61-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a carboxylic acid group and a bulky tert-butyl substituent on the phenyl ring. The combination of these structural features imparts distinctive chemical and physical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid involves a series of well-defined organic reactions. Researchers have employed various strategies, including cyclopropanation techniques and stereoselective synthesis methods, to construct this molecule. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically enriched samples, which are crucial for studying the stereochemical properties of this compound.

One of the most notable aspects of this compound is its role in drug discovery. The cyclopropane ring is known for its unique strain energy and reactivity, which can be harnessed to design bioactive molecules. In recent studies, rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid has been investigated as a potential lead compound for anti-inflammatory and anticancer therapies. Its ability to modulate specific cellular pathways has been demonstrated in vitro and in vivo models, highlighting its therapeutic potential.

The bulky tert-butyl group on the phenyl ring plays a critical role in determining the physical properties of this compound. It increases the molecule's lipophilicity, which enhances its ability to cross biological membranes. This feature is particularly advantageous in drug delivery systems where membrane permeability is a key factor. Furthermore, the tert-butyl substituent contributes to the steric hindrance around the cyclopropane ring, influencing the molecule's reactivity and stability.

Recent research has also focused on the environmental impact of rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid. Studies have shown that this compound exhibits biodegradability under specific conditions, making it a more sustainable option for certain industrial applications. Its eco-friendly profile aligns with the growing demand for green chemistry practices in modern pharmaceutical and chemical industries.

In conclusion, rac-(1R,2R)-2-(3-tert-butylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227729-61-3) is a versatile compound with promising applications in drug discovery and materials science. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers and industry professionals alike.